Cas no 1806033-93-1 (2-Bromo-3-chloro-6-(difluoromethyl)pyridine-4-methanol)

2-Bromo-3-chloro-6-(difluoromethyl)pyridine-4-methanol is a halogenated pyridine derivative with a difluoromethyl substituent and a hydroxymethyl functional group at the 4-position. This compound is of interest in pharmaceutical and agrochemical research due to its versatile reactivity, particularly in cross-coupling reactions facilitated by the bromo and chloro substituents. The difluoromethyl group enhances metabolic stability and lipophilicity, while the hydroxymethyl moiety allows for further functionalization. Its well-defined structure makes it a valuable intermediate in the synthesis of biologically active molecules, including potential enzyme inhibitors or herbicides. High purity and consistent quality ensure reliable performance in synthetic applications.

2-Bromo-3-chloro-6-(difluoromethyl)pyridine-4-methanol structure

1806033-93-1 structure

Product Name:2-Bromo-3-chloro-6-(difluoromethyl)pyridine-4-methanol

CAS No:1806033-93-1

MF:C₇H₅BrClF₂NO

MW:272.47450709343

CID:4858419

Update Time:2025-05-20

2-Bromo-3-chloro-6-(difluoromethyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-3-chloro-6-(difluoromethyl)pyridine-4-methanol
- Inchi： 1S/C7H5BrClF2NO/c8-6-5(9)3(2-13)1-4(12-6)7(10)11/h1,7,13H,2H2
- InChI Key： MURNWNWCQFDFDB-UHFFFAOYSA-N
- SMILES： BrC1=C(C(CO)=CC(C(F)F)=N1)Cl

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 175
XLogP3: 2.3
Topological Polar Surface Area: 33.1

2-Bromo-3-chloro-6-(difluoromethyl)pyridine-4-methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029063272-1g	2-Bromo-3-chloro-6-(difluoromethyl)pyridine-4-methanol	1806033-93-1	97%	1g	$1,490.00	2022-04-01

2-Bromo-3-chloro-6-(difluoromethyl)pyridine-4-methanol Related Literature

1. Enabling high-throughput single-animal gene-expression studies with molecular and micro-scale technologies

Jason Wan Lab Chip, 2020,20, 4528-4538
2. Evolution of cellulose into flexible conductive green electronics: a smart strategy to fabricate sustainable electrodes for supercapacitors

Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
3. Emergence of cationic polyamine dendrimersomes: design, stimuli sensitivity and potential biomedical applications

Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
4. Embedding cyclic nitrone in mesoporous silica particles for EPR spin trapping of superoxide and other radicals†

Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
5. Ester-directed orthogonal dual C–H activation and ortho aryl C–H alkenylation via distal weak coordination†

Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409

Additional information on 2-Bromo-3-chloro-6-(difluoromethyl)pyridine-4-methanol

2-Bromo-3-chloro-6-(difluoromethyl)pyridine-4-methanol: A Comprehensive Overview

2-Bromo-3-chloro-6-(difluoromethyl)pyridine-4-methanol, also known by its CAS number 1806033-93-1, is a complex organic compound with significant applications in various fields of chemistry. This compound is characterized by its pyridine ring structure, which serves as the central framework, with substituents including a bromine atom at position 2, a chlorine atom at position 3, a difluoromethyl group at position 6, and a hydroxymethyl group at position 4. The combination of these substituents imparts unique chemical properties to the molecule, making it valuable for research and industrial applications.

The synthesis of 2-Bromo-3-chloro-6-(difluoromethyl)pyridine-4-methanol involves multi-step organic reactions, often utilizing advanced techniques such as nucleophilic substitution, electrophilic substitution, and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and environmental impact. For instance, the use of palladium catalysts in cross-coupling reactions has been reported to significantly enhance the yield and purity of the final product.

In terms of applications, this compound has found extensive use in the pharmaceutical industry as an intermediate in drug synthesis. Its pyridine ring structure is particularly advantageous for designing bioactive molecules with specific pharmacological properties. For example, studies have shown that derivatives of this compound exhibit potential anti-inflammatory and antioxidant activities, making them promising candidates for therapeutic agents.

Beyond pharmaceuticals, 2-Bromo-3-chloro-6-(difluoromethyl)pyridine-4-methanol also plays a role in agrochemicals. Its ability to act as a precursor for herbicides and insecticides has been explored in recent research. The presence of halogen atoms (bromine and chlorine) contributes to the compound's stability and reactivity, which are crucial for its effectiveness in agricultural applications.

Recent studies have delved into the environmental impact of this compound. Researchers have investigated its biodegradation pathways and toxicity profiles to ensure its safe use in industrial settings. Findings indicate that while the compound exhibits moderate toxicity to aquatic organisms, proper handling and disposal protocols can mitigate risks to the environment.

In conclusion, 2-Bromo-3-chloro-6-(difluoromethyl)pyridine-4-methanol (CAS No: 1806033-93-1) is a versatile compound with diverse applications across multiple industries. Its unique chemical structure and reactivity make it an essential building block for advanced materials and pharmaceuticals. As research continues to uncover new synthetic methods and applications, this compound is poised to remain a key player in modern chemistry.